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Audience: Researchers, scientists, and drug development professionals.
Introduction

SNAP 94847 is a potent and selective antagonist of the melanin-concentrating hormone
receptor 1 (MCHR1), a G-protein-coupled receptor involved in the regulation of energy
balance, mood, and motivation.[1][2][3] Due to its potential therapeutic applications in anxiety,
depression, and feeding disorders, SNAP 94847 is a valuable tool in preclinical research.[1][4]
[5] This document provides detailed protocols for the intraperitoneal (IP) injection of SNAP
94847 in rodent models, along with key quantitative data and a summary of its mechanism of
action.

Quantitative Data Summary

The following tables summarize the key in vitro and in vivo parameters of SNAP 94847.

Table 1: In Vitro Receptor Binding and Selectivity
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Parameter Value Species Notes
) Potent antagonist
Ki 2.2nM Human MCHR1 .
activity.[2]
High affinity for the
Kd 530 pM Human MCHR1
receptor.[2]
o over alA adrenergic Demonstrates high
Selectivity >80-fold o
receptor selectivity.[2]
o over D2 dopamine Demonstrates high
Selectivity >500-fold o
receptor selectivity.[2]
Table 2: In Vivo Dosage and Administration
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BENGHE

. Route of .
Animal Model o . Dosage Range Vehicle Study Focus
Administration
20% 2- Food-reinforced
Sprague-Dawley Intraperitoneal hydroxypropyl-B-  operant
3 - 30 mg/kg o )
Rats (IP) cyclodextrin in responding.[6][7]
sterile water [8]
Locomotor
Sprague-Dawley Intraperitoneal N responses to
20 mg/kg/day Not specified )
Rats (IP) dopamine
agonists.[4]
Anxiety and
BALB/c Mice Oral (p.o.) 20 mg/kg/day Not specified depression
models.[5][9]
Locomotor
BALB/c and CD- N responses to
) Oral (p.o.) 20 mg/kg/day Not specified ]
1 Mice dopamine
agonists.[4]
10% DMSO and ]
In vivo
) 30 mg/ml (2- )
Intraperitoneal chemogenetic
Rats 20 mg/kg Hydroxypropyl)- ) ]
(IP) manipulations.

B-cyclodextrin in

distilled water

[10]

Experimental Protocols

Protocol 1: Preparation of SNAP 94847 for

Intraperitoneal Injection

This protocol describes the preparation of SNAP 94847 for IP injection in rodents using a

common vehicle.

Materials:

o SNAP 94847 hydrochloride (powder)
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o 2-hydroxypropyl-B-cyclodextrin (encapsin)
o Sterile, distilled water or sterile saline

» Vortex mixer

 Sterile microcentrifuge tubes or vials

e Analytical balance

e Spatula

Procedure:

o Calculate the required amount of SNAP 94847 and vehicle. Based on the desired dosage
(e.g., 10 mg/kg) and the weight of the animals, calculate the total amount of SNAP 94847
and the volume of the vehicle needed. The injection volume for mice is typically 10 ml/kg.[11]

o Prepare the vehicle solution. Weigh the appropriate amount of 2-hydroxypropyl-3-
cyclodextrin and dissolve it in sterile water to make a 20% (w/v) solution. For example, to
make 10 ml of 20% encapsin solution, dissolve 2 g of encapsin in a final volume of 10 ml of
sterile water.

o Dissolve SNAP 94847 in the vehicle. Weigh the calculated amount of SNAP 94847
hydrochloride and add it to the 20% encapsin solution.

e Ensure complete dissolution. Vortex the solution thoroughly until the SNAP 94847 is
completely dissolved. Gentle warming may be used if necessary, but the stability of the
compound under heat should be considered.

 Sterile filter the final solution (optional but recommended). For maximum sterility, filter the
final solution through a 0.22 um syringe filter into a sterile vial.

» Store the solution appropriately. Prepared solutions should be made fresh daily.[6] If short-
term storage is necessary, consult the manufacturer's recommendations.

Protocol 2: Intraperitoneal Injection Procedure in Mice
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This protocol outlines the standard procedure for administering SNAP 94847 via IP injection to

mice.

Materials:

Prepared SNAP 94847 solution

Sterile syringes (1 ml)

Sterile needles (25-30 gauge)[12]

70% ethanol or other skin disinfectant

Gauze or cotton swabs

Appropriate animal restraint device or manual restraint proficiency

Procedure:

Animal Restraint: Gently restrain the mouse using a preferred method. The "three-fingers"
restraint method is commonly used.[12] Ensure the mouse is held securely to prevent
movement and injury during the injection.

o Locate the Injection Site: Turn the restrained mouse so its abdomen is facing upwards. The
injection site is in the lower right quadrant of the abdomen.[12][13] This location avoids the
cecum and urinary bladder.

» Disinfect the Injection Site: Wipe the injection site with a cotton swab or gauze soaked in
70% ethanol.[12][13]

o Perform the Injection:

o Insert the needle, bevel up, at a 30-45 degree angle into the skin and abdominal wall.[12]
[13]

o Gently aspirate by pulling back the plunger to ensure the needle has not entered a blood
vessel or organ. If blood or any fluid is drawn, withdraw the needle and reinject at a
different site with a new sterile needle.[13]
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o Slowly inject the calculated volume of the SNAP 94847 solution.

o Withdraw the Needle and Monitor the Animal:
o Withdraw the needle smoothly.
o Return the mouse to its home cage.

o Observe the animal for any signs of distress, bleeding, or adverse reactions immediately
following the injection and at regular intervals afterward.

Visualizations
Signaling Pathway of MCHR1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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